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Compound of Interest

Compound Name: o-Iodosobenzoate

Cat. No.: B1240650 Get Quote

An In-depth Technical Guide to the Reactivity of o-Iodosobenzoate

For researchers, scientists, and drug development professionals, understanding the nuances of

reactive chemical species is paramount to innovation. o-Iodosobenzoate (IBA), a hypervalent

iodine(III) compound, stands out as a versatile and potent reagent in organic synthesis and

biochemistry. This guide provides a comprehensive overview of its core reactivity, applications,

and the experimental protocols necessary for its effective use.

Core Chemical Properties and Structure
o-Iodosobenzoate is the conjugate base of 2-iodosobenzoic acid. The central iodine atom

exists in a +3 oxidation state, making it a strong electrophile and a potent oxidizing agent.[1]

This hypervalent state is key to its reactivity, as the iodine atom readily undergoes reductive

elimination to a more stable +1 or -1 state.[1] In the solid state, it often exists as a polymeric

structure.[1]

A crucial aspect of o-iodosobenzoate chemistry is its relationship with o-iodoxybenzoic acid

(IBX), a hypervalent iodine(V) compound. IBA is the reduced form of IBX and can be generated

in situ from IBA using a co-oxidant.[2][3] Conversely, IBA can disproportionate to form o-

iodoxybenzoic acid and o-iodobenzoic acid.[4][5] This interconversion is a critical consideration

in its application, as IBX is often a highly reactive contaminant responsible for side reactions.[4]

[6]

Table 1: Physical and Chemical Properties of o-Iodosobenzoic Acid
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Property Value

Chemical Formula C₇H₅IO₃

Molecular Weight 264.02 g/mol

Appearance White to off-white solid

IUPAC Name 2-Iodosylbenzoic acid

Synonyms IBA, 2-Iodosobenzoic acid

Canonical SMILES C1=CC=C(C(=C1)C(=O)O)I=O

(Data sourced from PubChem CID 7269392 and other general chemical sources)

Key Reactive Pathways and Mechanisms
The reactivity of o-iodosobenzoate is dominated by its electrophilic iodine center, enabling it to

act as a powerful oxidant and a catalyst in various transformations.

Oxidation Reactions
o-Iodosobenzoate and its derivatives are effective oxidants for a wide range of functional

groups. A primary application is the oxidation of primary and secondary alcohols to aldehydes,

ketones, or carboxylic acids.[2][3] The mechanism involves the initial attack of the alcohol's

oxygen on the electrophilic iodine atom, followed by elimination to yield the oxidized product

and the reduced iodobenzene derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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